(4S,6S)-N,N,2,2-Tetramethyl-6-phenylthian-4-amine

• CAS No.: 81158-73-8
• Molecular Formula: C15H23NS
• Molecular Weight: 249.4 g/mol
• IUPAC Name: (4S,6S)-N,N,2,2-tetramethyl-6-phenylthian-4-amine
• InChI: InChI=1S/C15H23NS/c1-15(2)11-13(16(3)4)10-14(17-15)12-8-6-5-7-9-12/h5-9,13-14H,10-11H2,1-4H3/t13-,14-/m0/s1
• InChI Key: UMHRCOJPJDEDKZ-KBPBESRZSA-N
• Isomeric SMILES: CC1(C[C@H](C[C@H](S1)C2=CC=CC=C2)N(C)C)C
• Canonical SMILES: CC1(CC(CC(S1)C2=CC=CC=C2)N(C)C)C

Description

(4S,6S)-N,N,2,2-Tetramethyl-6-phenylthian-4-amine is an organic compound with a unique structure that includes a thian-4-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4S,6S)-N,N,2,2-Tetramethyl-6-phenylthian-4-amine typically involves multiple steps, starting from readily available precursors. The process may include the formation of the thian-4-amine ring, followed by the introduction of the phenyl group and the tetramethyl substitution. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The use of automated systems and advanced purification techniques, such as chromatography, can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions

(4S,6S)-N,N,2,2-Tetramethyl-6-phenylthian-4-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or alcohols, while substitution reactions can introduce various functional groups, such as halides or amines.

Scientific Research Applications

(4S,6S)-N,N,2,2-Tetramethyl-6-phenylthian-4-amine has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe for studying biological processes.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4S,6S)-N,N,2,2-Tetramethyl-6-phenylthian-4-amine involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. Detailed studies on its binding affinity and specificity are essential to understand its full potential.

Comparison with Similar Compounds

Similar Compounds

Dorzolamide: A sulfonamide derivative used in the treatment of glaucoma.

Tesetaxel: An investigational drug used in cancer treatment.

Uniqueness

(4S,6S)-N,N,2,2-Tetramethyl-6-phenylthian-4-amine is unique due to its specific structural features and the presence of multiple methyl groups, which can influence its reactivity and interactions with other molecules. This uniqueness makes it a valuable compound for various applications.